methyl (6S)-1-[3-[4-(3-acetamidophenyl)piperidin-1-yl]propylcarbamoyl]-6-(3,4-difluorophenyl)-4-(methoxymethyl)-2-oxo-3,6-dihydropyrimidine-5-carboxylate

Specification

• CAS No.: 387825-78-7
• Molecular Formula: C31H37F2N5O6
• Molecular Weight: 613.7 g/mol
• IUPAC Name: methyl (4S)-3-[3-[4-(3-acetamidophenyl)piperidin-1-yl]propylcarbamoyl]-4-(3,4-difluorophenyl)-6-(methoxymethyl)-2-oxo-1,4-dihydropyrimidine-5-carboxylate
• Standard InChI: InChI=1S/C31H37F2N5O6/c1-19(39)35-23-7-4-6-21(16-23)20-10-14-37(15-11-20)13-5-12-34-30(41)38-28(22-8-9-24(32)25(33)17-22)27(29(40)44-3)26(18-43-2)36-31(38)42/h4,6-9,16-17,20,28H,5,10-15,18H2,1-3H3,(H,34,41)(H,35,39)(H,36,42)/t28-/m0/s1
• Standard InChI Key: FWMHZWMPUWAUPL-NDEPHWFRSA-N
• Isomeric SMILES: CC(=O)NC1=CC=CC(=C1)C2CCN(CC2)CCCNC(=O)N3[C@H](C(=C(NC3=O)COC)C(=O)OC)C4=CC(=C(C=C4)F)F
• SMILES: CC(=O)NC1=CC=CC(=C1)C2CCN(CC2)CCCNC(=O)N3C(C(=C(NC3=O)COC)C(=O)OC)C4=CC(=C(C=C4)F)F
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2CCN(CC2)CCCNC(=O)N3C(C(=C(NC3=O)COC)C(=O)OC)C4=CC(=C(C=C4)F)F
• Appearance: Solid powder

Introduction

Methyl (6S)-1-[3-[4-(3-acetamidophenyl)piperidin-1-yl]propylcarbamoyl]-6-(3,4-difluorophenyl)-4-(methoxymethyl)-2-oxo-3,6-dihydropyrimidine-5-carboxylate, commonly referred to as SNAP-7941, is a complex organic compound with a specific stereochemistry. It is identified by its PubChem CID 11520239 and has a molecular formula of C31H37F2N5O6.

Research Findings and Applications

SNAP-7941 is primarily used in research contexts, often as a tool compound for studying biological pathways or as a potential lead for drug development. Its complex structure suggests it may interact with specific biological targets, although detailed studies on its efficacy or safety are not widely published.

Comparison with Similar Compounds

Other compounds, like (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxamide, share some structural similarities but are significantly simpler and have different applications. SNAP-7941's unique structure, including the piperidine and pyrimidine rings, makes it distinct from simpler fluorinated compounds.

Data Table: Key Information

Property	Value
Molecular Formula	C31H37F2N5O6
PubChem CID	11520239
IUPAC Name	Methyl (6S)-1-[3-[4-(3-acetamidophenyl)piperidin-1-yl]propylcarbamoyl]-6-(3,4-difluorophenyl)-4-(methoxymethyl)-2-oxo-3,6-dihydropyrimidine-5-carboxylate
InChIKey	FWMHZWMPUWAUPL-NDEPHWFRSA-N